Cas no 93778-23-5 (Benzeneacetonitrile, a-methyl-3-[4-(methylthio)benzoyl]-)

• Product name: Benzeneacetonitrile, a-methyl-3-[4-(methylthio)benzoyl]-
• CAS No: 93778-23-5
• MF: C₁₇H₁₅NOS
• MW: 281.372102975845
• CID: 803889
• PubChem ID: 3022329

Benzeneacetonitrile, a-methyl-3-[4-(methylthio)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-methyl-3-[4-(methylthio)benzoyl]-
• 2-[3-(4-methylsulfanylbenzoyl)phenyl]propanenitrile
• 2-[3-[4-(methylthio)benzoyl]phenyl]propiononitrile
• 93778-23-5
• EINECS 298-158-0
• 2-(3-(4-(Methylthio)benzoyl)phenyl)propiononitrile
• DTXSID30918023
• 2-{3-[4-(METHYLSULFANYL)BENZOYL]PHENYL}PROPANENITRILE
• NS00064766

• Inchi： InChI=1S/C17H15NOS/c1-12(11-18)14-4-3-5-15(10-14)17(19)13-6-8-16(20-2)9-7-13/h3-10,12H,1-2H3
• InChI Key： VDFWINOWYAVRQY-UHFFFAOYSA-N
• SMILES： CC(C#N)C1=CC(=CC=C1)C(=O)C2=CC=C(C=C2)SC

Computed Properties

• Exact Mass: 281.08743528g/mol
• Monoisotopic Mass: 281.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.2Ų